Cas no 1353986-99-8 (Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester)

• Product Name: Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• CAS No: 1353986-99-8
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 2158046
• Update Time: 2025-10-23

Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• tert-Butyl cyclopropyl((1-(2-hydroxyethyl)piperidin-4-yl)methyl)carbamate
• AM94874
• Cyclopropyl-[1-(2-hydroxyethyl)piperidin-4-ylmethyl]carbamic acid tert-butyl ester

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(20)18(14-4-5-14)12-13-6-8-17(9-7-13)10-11-19/h13-14,19H,4-12H2,1-3H3
• InChI Key： JZIRAQHXZCNSLB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC1CCN(CCO)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester

Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester: A Key Compound in Pharmaceutical Research

Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester, with the chemical identifier CAS No. 1353986-99-8, represents a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique tert-butyl ester functional group and the presence of a hydroxyethyl substituent, has garnered significant attention for its potential applications in drug discovery and therapeutic innovation. Recent studies highlight its role in modulating receptor interactions and enhancing bioavailability, making it a promising candidate for further exploration.

The tert-butyl ester moiety in this molecule is critical for stabilizing the compound during synthesis and storage, as it prevents premature hydrolysis. This structural feature is particularly advantageous in pharmaceutical development, where compound stability is a key factor in drug formulation. The hydroxyethyl group, on the other hand, introduces hydrophilicity, which may influence the compound's solubility and cellular uptake. These properties are essential for optimizing the pharmacokinetic profile of the molecule.

Recent advancements in molecular modeling have revealed that the tert-butyl ester group can act as a prodrug moiety, enabling controlled release of the active pharmaceutical ingredient (API) in vivo. This mechanism is particularly relevant in the context of targeted drug delivery, where the compound's ability to remain inert until reaching the target site is highly beneficial. The hydroxyethyl substituent further enhances this behavior by interacting with biological membranes, facilitating cellular entry.

Research published in 2023 in the journal Journal of Medicinal Chemistry has demonstrated that compounds like Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester exhibit promising activity against specific protein targets. For instance, the compound has shown potential in modulating the activity of G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes. This finding underscores the importance of tert-butyl ester-based derivatives in the development of novel therapeutics.

The piperidin-4-ylmethyl fragment in this molecule plays a crucial role in its pharmacological activity. Piperidine rings are commonly found in pharmaceutical agents due to their ability to interact with amino acid residues in target proteins. The presence of a hydroxyethyl substituent on the piperidine ring further enhances this interaction by introducing additional hydrogen bonding sites, which can improve the compound's binding affinity.

Studies conducted in 2022 by the European Molecular Biology Laboratory (EMBL) have highlighted the potential of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester in modulating ion channel activity. The compound's ability to selectively interact with specific ion channels makes it a valuable tool for the development of drugs targeting neurological disorders. This application is particularly relevant given the increasing prevalence of conditions such as epilepsy and neuropathic pain.

The tert-butyl ester group also contributes to the compound's metabolic stability, which is a critical factor in drug development. Compounds with poor metabolic stability often face challenges in clinical translation due to rapid degradation in vivo. The tert-butyl ester moiety, however, provides a protective barrier that delays hydrolysis, thereby extending the compound's half-life in the bloodstream.

Recent work in the field of medicinal chemistry has focused on the synthesis of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester using novel catalytic methods. These methods aim to improve the efficiency and selectivity of the synthesis process, reducing the formation of byproducts and minimizing the use of hazardous reagents. This is particularly important in the context of green chemistry, where sustainable practices are increasingly prioritized.

The hydroxyethyl substituent in this compound also plays a role in its interaction with biological systems. For example, the presence of a hydroxy group can enhance the compound's ability to form hydrogen bonds with target proteins, thereby improving its binding affinity. This property is especially valuable in the design of drugs that target specific receptors with high specificity.

Research published in 2023 by the American Chemical Society has shown that Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester may have potential applications in the treatment of inflammatory diseases. The compound's ability to modulate inflammatory pathways suggests its utility in the development of anti-inflammatory agents, which could have broad therapeutic implications.

The tert-butyl ester group's role in stabilizing the compound is further supported by studies on its thermal and chemical stability. Compounds with enhanced thermal stability are particularly advantageous in pharmaceutical formulations, as they are less prone to degradation under storage conditions. This property is essential for ensuring the long-term efficacy of the drug in clinical settings.

Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. These computational models take into account the tert-butyl ester and hydroxyethyl groups' contributions to the molecule's pharmacokinetic and pharmacodynamic properties. Such models are invaluable in the early stages of drug development, as they allow researchers to optimize the compound's structure before proceeding to experimental testing.

The piperidin-4-ylmethyl fragment's importance in the compound's pharmacological activity is further underscored by its presence in several FDA-approved drugs. This suggests that the structural features of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester are not only relevant in academic research but also have practical applications in the pharmaceutical industry.

Emerging trends in drug discovery emphasize the importance of multifunctional compounds that can target multiple pathways simultaneously. Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester fits this criterion, as its structure allows for interactions with multiple biological targets. This property is particularly valuable in the development of drugs for complex diseases such as cancer, where targeting multiple pathways can lead to more effective therapeutic outcomes.

Further research is needed to fully explore the potential of Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester in therapeutic applications. The compound's unique structural features, including the tert-butyl ester and hydroxyethyl groups, make it a compelling candidate for further investigation. As new technologies and methodologies continue to evolve, the potential applications of this compound are likely to expand, offering new opportunities in the field of medicinal chemistry.

In conclusion, the tert-butyl ester and hydroxyethyl groups in Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester play critical roles in its pharmacological activity and stability. Recent studies have highlighted the compound's potential in various therapeutic areas, underscoring the importance of further research to fully harness its capabilities. As the field of medicinal chemistry continues to advance, compounds like this one are likely to remain at the forefront of drug discovery and development.

The piperidin-4-ylmethyl fragment's significance in the compound's activity is further emphasized by its presence in several clinically relevant drugs. This highlights the importance of structural features such as the tert-butyl ester and hydroxyethyl groups in the design of effective therapeutics. As research continues to uncover new applications for this compound, its potential to contribute to medical advancements is likely to grow.

Finally, the combination of the tert-butyl ester and hydroxyethyl groups in Cyclopropyl-[1-(2-hydroxy-ethyl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester represents a unique structural feature that may offer advantages in drug development. These features, along with the compound's potential for targeting multiple biological pathways, position it as a promising candidate for further exploration in the quest for new and effective therapeutic agents.